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Compound of Interest

Compound Name: Acid Green 12

Cat. No.: B1593922 Get Quote

An In-depth Technical Guide on the Core Properties and Applications of Acid Green 12

This technical guide provides a comprehensive overview of Acid Green 12, a synthetic dye

with established industrial applications. The information is tailored for researchers, scientists,

and drug development professionals, focusing on its chemical identity and summarizing the

available scientific literature regarding its use.

Core Chemical and Physical Data
Acid Green 12 is primarily used as a colorant in the manufacturing of textiles, leather, and

paper.[1] Its chemical and physical properties are summarized below. There is some conflicting

information in various online databases regarding its precise molecular formula and weight.

The data presented here is based on the most consistent information associated with its CAS

Registry Number.
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Property Value Reference

CAS Registry Number 10241-21-1 [1]

Molecular Formula C₁₆H₁₁N₄NaO₆S [1]

Molecular Weight 410.34 g/mol

Synonyms
Acid Complex Green B, Acid

Green BLN

Physical Appearance Dark green powder

Solubility Soluble in water and ethanol

Applications and Biological Activity
The primary application of Acid Green 12 is in industrial dyeing processes for materials such

as wool, silk, and polyamide fabrics. While dyes, as a general class of molecules, are utilized in

various biological and medical research applications, there is a notable lack of specific data in

the scientific literature regarding the use of Acid Green 12 in biological signaling pathways or

as a tool in drug development research. Searches for its involvement in specific cellular

mechanisms, in vitro or in vivo experimental protocols, or detailed toxicological studies relevant

to pharmaceutical development did not yield specific results.

One study focused on the bioremediation of a related dye, Reactive Green 12, highlighting its

environmental aspects rather than its utility in biomedical research. General toxicological

information for acid dyes suggests that they may cause irritation, and some related compounds

have been studied for mutagenic potential. However, specific, detailed experimental protocols

for assessing the biological activity of Acid Green 12 are not readily available in the public

domain.

Logical Workflow for Industrial Application
The following diagram illustrates a simplified, logical workflow for the primary industrial

application of Acid Green 12.
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Industrial Application Workflow of Acid Green 12

Experimental Protocols
Detailed experimental protocols for the use of Acid Green 12 in biological research, such as in

vitro assays or in vivo studies, are not well-documented in the available scientific literature. The

primary protocols associated with this dye relate to its industrial application in dyeing

processes. These protocols are typically proprietary to the manufacturing entities and are not

published in academic journals.

For researchers interested in the potential biological applications of this molecule, it would be

necessary to develop and validate novel experimental protocols. This would likely involve
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preliminary in vitro studies to assess cytotoxicity and any potential biological activity.

Conclusion
Acid Green 12 is a well-characterized industrial dye with a defined chemical identity. While its

applications in the textile and materials industries are established, its role in biological and

pharmaceutical research is not currently supported by the scientific literature. For professionals

in drug development and life sciences, this indicates that Acid Green 12 is not a standard tool

for biological research, and its use in such contexts would require foundational investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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